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Compound of Interest

Compound Name: 5-Bromopyridine-2-carbaldehyde

Cat. No.: B1277881

An In-depth Technical Guide to the Material Safety Data Sheet for 5-Bromopyridine-2-
carbaldehyde

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for chemical reagents is paramount. This
guide provides a detailed overview of the Material Safety Data Sheet (MSDS) for 5-
Bromopyridine-2-carbaldehyde, a versatile intermediate in pharmaceutical and agrochemical
synthesis. The following sections present critical safety data, handling procedures, and
emergency protocols in a structured format to ensure safe laboratory practices.

Chemical Identification and Physical Properties

5-Bromopyridine-2-carbaldehyde is a solid organic compound. A summary of its key physical
and chemical properties is provided below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1277881?utm_src=pdf-interest
https://www.benchchem.com/product/b1277881?utm_src=pdf-body
https://www.benchchem.com/product/b1277881?utm_src=pdf-body
https://www.benchchem.com/product/b1277881?utm_src=pdf-body
https://www.benchchem.com/product/b1277881?utm_src=pdf-body
https://www.benchchem.com/product/b1277881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C6H4BrNO [1112][3]
Molecular Weight 186.01 g/mol [1112]14]
CAS Number 31181-90-5 [21[31[4]
Appearance White to light yellow to light 3]
orange powder to crystal

Melting Point 91-98 °C [31[41[5]
Boiling Point 70 °C at 26 mmHg [315]
Density 1.683 g/cm3 (Predicted) [51[6]

Water Solubility

Insoluble

[5]

Hazard Identification and Classification

5-Bromopyridine-2-carbaldehyde is classified as a hazardous substance. The GHS

classification and associated hazard statements are crucial for understanding the potential

risks.
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GHS Classification Hazard Statement

Source

Acute Toxicity, Oral (Category )
H302: Harmful if swallowed

[1]

4)
Acute Toxicity, Dermal H312: Harmful in contact with

. [1]
(Category 4) skin

Acute Toxicity, Inhalation o
H332: Harmful if inhaled
(Category 4)

[1]

Skin Corrosion/Irritation o
H315: Causes skin irritation

[11(21[4]

(Category 2)
Serious Eye Damage/Eye H319: Causes serious eye

. N [11[2][4]
Irritation (Category 2) irritation

Specific target organ toxicity — )
. H335: May cause respiratory
single exposure (Category 3), S
) irritation
Respiratory system

[1](21[4]

Signal Word: Warning[1][2][4]

Safe Handling and Storage

Proper handling and storage are essential to minimize exposure and ensure the stability of the

compound.
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Aspect Recommendation Source

Use only under a chemical
fume hood. Wear personal
protective equipment. Avoid
contact with skin and eyes. Do
Handling not breathe dust. Do not [1107118]
ingest. Minimize dust
generation and accumulation.
Wash hands thoroughly after
handling.

Store in a well-ventilated
place. Keep container tightly

Storage closed. Store locked up. 31141171
Recommended storage

temperature: 2-8°C.

) ) Strong oxidizing agents, strong
Incompatible Materials ) [7]
bases, strong reducing agents.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 5-Bromopyridine-
2-carbaldehyde.
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PPE Type

Specification

Source

Eye/Face Protection

Goggles (European standard -

EN 166) or safety glasses.

[1](8]

Hand Protection

Protective gloves.

[1](4]e]

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[1]8]

Respiratory Protection

Follow OSHA respirator
regulations (29 CFR 1910.134)
or European Standard EN 149.
Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
dust mask type N95 (US) is

recommended.

[1]14]

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Measures

Source

Eye Contact

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.

Get medical attention.

[1](7]

Skin Contact

Wash off immediately with
plenty of soap and water for at
least 15 minutes. Get medical

attention.

[1](7]

Remove to fresh air. If

breathing is difficult, give

Inhalation oxygen. If not breathing, give [7]
artificial respiration. Get
medical attention.
Do NOT induce vomiting. Call
) a physician or poison control
Ingestion [7]

center immediately. Rinse

mouth.

Experimental Protocols

The safety data sheets reviewed for 5-Bromopyridine-2-carbaldehyde indicate that the

toxicological and ecotoxicological properties have not been fully investigated.[7] No detailed

experimental protocols for determining properties such as acute toxicity, persistence and

degradability, or bioaccumulation potential are provided in the available documentation.

Researchers should handle this compound with the care due to a substance with potentially

unknown hazards.

Visualizing Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 5-

Bromopyridine-2-carbaldehyde from receipt to disposal.
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Safe handling workflow for 5-Bromopyridine-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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